Cas no 1216029-93-4 (5-Bromo-2-N-(furan-2-ylmethyl)pyridine-2,3-diamine)
5-Bromo-2-N-(furan-2-ylmethyl)pyridine-2,3-diamine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-N-(furan-2-ylmethyl)pyridine-2,3-diamine
-
- Inchi: 1S/C10H10BrN3O/c11-7-4-9(12)10(13-5-7)14-6-8-2-1-3-15-8/h1-5H,6,12H2,(H,13,14)
- InChI Key: WJHYENZMGYTOLH-UHFFFAOYSA-N
- SMILES: C1(NCC2=CC=CO2)=NC=C(Br)C=C1N
5-Bromo-2-N-(furan-2-ylmethyl)pyridine-2,3-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM317701-1g |
5-Bromo-2-N-(furan-2-ylmethyl)pyridine-2,3-diamine |
1216029-93-4 | 95% | 1g |
$366 | 2023-11-22 | |
| Chemenu | CM317701-1g |
5-Bromo-2-N-(furan-2-ylmethyl)pyridine-2,3-diamine |
1216029-93-4 | 95% | 1g |
$311 | 2021-08-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1762054-1g |
5-Bromo-n2-(furan-2-ylmethyl)pyridine-2,3-diamine |
1216029-93-4 | 98% | 1g |
¥3030.00 | 2024-08-09 |
5-Bromo-2-N-(furan-2-ylmethyl)pyridine-2,3-diamine Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 5-Bromo-2-N-(furan-2-ylmethyl)pyridine-2,3-diamine
Recent Advances in the Study of 5-Bromo-2-N-(furan-2-ylmethyl)pyridine-2,3-diamine (CAS: 1216029-93-4)
The compound 5-Bromo-2-N-(furan-2-ylmethyl)pyridine-2,3-diamine (CAS: 1216029-93-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the unique structural features of 5-Bromo-2-N-(furan-2-ylmethyl)pyridine-2,3-diamine, which make it a promising candidate for targeting various biological pathways. The presence of both bromine and furan moieties in its structure has been shown to enhance its binding affinity to specific protein targets, particularly those involved in inflammatory and oncogenic processes. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action.
One of the most notable findings is the compound's inhibitory activity against certain kinase enzymes, which play a critical role in cell signaling and proliferation. In vitro assays have demonstrated that 5-Bromo-2-N-(furan-2-ylmethyl)pyridine-2,3-diamine exhibits potent inhibitory effects on kinases such as JAK2 and EGFR, suggesting its potential as a therapeutic agent for cancers and autoimmune diseases. Furthermore, its favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, have been confirmed in preclinical studies.
In addition to its kinase inhibitory properties, recent research has explored the compound's potential as an anti-inflammatory agent. Studies using animal models of inflammation have shown that 5-Bromo-2-N-(furan-2-ylmethyl)pyridine-2,3-diamine can significantly reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. These findings underscore its dual functionality and broaden its therapeutic applicability.
The synthesis of 5-Bromo-2-N-(furan-2-ylmethyl)pyridine-2,3-diamine has also been optimized in recent years, with researchers developing more efficient and scalable routes. Key improvements include the use of catalytic methods to enhance yield and purity, as well as the incorporation of green chemistry principles to minimize environmental impact. These advancements are critical for facilitating the compound's transition from laboratory-scale production to industrial applications.
Despite these promising developments, challenges remain in the clinical translation of 5-Bromo-2-N-(furan-2-ylmethyl)pyridine-2,3-diamine. Issues such as potential off-target effects and long-term toxicity need to be thoroughly investigated in future studies. Nevertheless, the compound's unique chemical profile and versatile biological activities position it as a valuable tool for further research in drug development.
In conclusion, 5-Bromo-2-N-(furan-2-ylmethyl)pyridine-2,3-diamine (CAS: 1216029-93-4) represents a compelling area of study in chemical biology and medicinal chemistry. Its multifaceted biological activities, coupled with recent advancements in synthesis and characterization, highlight its potential as a lead compound for the development of novel therapeutics. Ongoing research efforts are expected to further elucidate its mechanisms and expand its applications in the treatment of various diseases.
1216029-93-4 (5-Bromo-2-N-(furan-2-ylmethyl)pyridine-2,3-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)